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Compound of Interest

Compound Name: Triphenylantimony

Cat. No.: B1630391

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of triphenylantimony. Adherence to these guidelines is crucial to ensure personnel
safety and maintain the integrity of the compound.

Introduction

Triphenylantimony (also known as triphenylstibine) is an organometallic compound with the
chemical formula C1sH15Sb.[1][2] It is a versatile reagent used in organic synthesis, materials
science, and pharmaceutical research.[1] It typically appears as a white to off-white or very light
yellow crystalline solid or powder.[1][2][3] While stable under normal conditions, it is classified
as harmful and toxic, necessitating careful handling.[4][5][6][7]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and toxicological properties of
triphenylantimony.

Table 1: Physical and Chemical Properties
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Property Value References
Molecular Formula CisH1sSb [1][6]
Molecular Weight 353.08 g/mol [1][6]
White to off-white/light yellow
Appearance ) [1112][3]
crystalline powder
Melting Point 52-55°C [1107]
Boiling Point 377 °C [1][7118]
Insoluble in water. Soluble in
organic solvents like benzene,
Solubility toluene, ethyl ether, and [21[31[9]
chloroform. Slightly soluble in
ethyl alcohol.
Flash Point 109 °C (228.20 °F) [71[10]
- Stable under normal
Stability - [71[11]
conditions.
Table 2: Toxicological Data
Parameter Value References
Acute Oral Toxicity (Rat) LD50: 183 mg/kg [71[12]
Acute Oral Toxicity (Mouse) LD50: 650 mg/kg [12]

GHS Hazard Statements

H301/H302 (Toxic/Harmful if
swallowed), H332 (Harmful if
inhaled), H411 (Toxic to
aguatic life with long lasting

effects)

[4151(6]

Experimental Protocols: Handling and Storage
Personal Protective Equipment (PPE)
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Proper PPE is mandatory when handling triphenylantimony to prevent exposure.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][10][11]

» Skin Protection: Wear appropriate protective gloves (neoprene or nitrile rubber are
recommended) and clothing to prevent skin exposure.[10][11]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[10][13] Work should be conducted in a well-ventilated area, preferably under a chemical
fume hood, to minimize dust inhalation.[4][5][10][11]

Personal Protective Equipment (PPE) Protocol
%

Lab Coat/
Protective Clothing

Enter Laboratory Don Appropriate PPE —> Exit Laboratory

Handle Triphenylantimony

Chemical Resistant Gloves
(Nitrile/Neoprene)

Safety Goggles
(EN166/OSHA Compliant)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling triphenylantimony.
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Safe Handling Procedures
+ Wash hands thoroughly after handling.[5][10]

« Use with adequate ventilation and minimize dust generation and accumulation.[4][5][10]
e Avoid contact with eyes, skin, and clothing.[4][10]

¢ Avoid ingestion and inhalation.[10]

+ Do not eat, drink, or smoke in work areas.[5]

+ Keep the container tightly closed when not in use.[4][10]

Storage Procedures

» Store in a tightly closed container.[4][10][11]

e Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizers.[7][10][11]

e The recommended storage temperature is below +30°C.[2]

Storage Conditions

Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Away from Strong Oxidizers Store Below 30°C

Click to download full resolution via product page
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Caption: Key storage requirements for triphenylantimony.

Emergency Procedures
First Aid Measures

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical aid.[10]

e Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops
or persists.[10]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.[10]

» Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Get medical aid if cough or other symptoms appear.[4][10]

Spills and Leaks

e Evacuate unnecessary personnel from the area.[11]

Wear appropriate personal protective equipment as indicated in Section 3.1.[10]

Sweep up or absorb the material and place it into a suitable clean, dry, closed container for
disposal.[4][10]

Avoid generating dusty conditions.[10]

Prevent entry into sewers and public waters.[5][11]
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Evacuate Area

Don Appropriate PPE

Contain Spill
(Prevent spread to drains)

Clean Up Spill
(Sweep/absorb into container)

Dispose of Waste

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a triphenylantimony spill.

Disposal Considerations
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» Dispose of waste and contaminated materials in accordance with local, state, and federal
regulations.[11]

 Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

« Do not allow the product to enter drains, as it is toxic to aquatic life with long-lasting effects.

[41[5]
Applications in Research and Development
Triphenylantimony is utilized in various research applications, including:

o Organometallic Chemistry: It serves as a precursor for various organometallic compounds
and in the development of new catalysts.[1]

o Pharmaceutical Development: Its derivatives are explored for potential applications in drug
formulation.[1]

» Materials Science: Used in the synthesis of advanced materials, including polymers and
nanomaterials, and as a flame retardant and stabilizer in plastics.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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